Cas no 58606-65-8 (Benzenamine, N-[(3-fluorophenyl)methylene]-)

• Product Name: Benzenamine, N-[(3-fluorophenyl)methylene]-
• CAS No: 58606-65-8
• MF: C₁₃H₁₀FN
• MW: 199.223606586456
• CID: 341498
• PubChem ID: 15005551
• Update Time: 2025-04-19

Benzenamine, N-[(3-fluorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-[(3-fluorophenyl)methylene]-
• 1-(3-fluorophenyl)-N-phenylmethanimine
• m-fluorobenzylideneaniline
• DTXSID00566853
• (E)-1-(3-Fluorophenyl)-N-phenylmethanimine
• 58606-65-8
• SCHEMBL9303686

• Inchi： 1S/C13H10FN/c14-12-6-4-5-11(9-12)10-15-13-7-2-1-3-8-13/h1-10H/b15-10+
• InChI Key： WVZUBXIXGXRBAR-XNTDXEJSSA-N
• SMILES： FC1=CC=CC(/C=N/C2C=CC=CC=2)=C1

Computed Properties

• Exact Mass: 199.0798
• Monoisotopic Mass: 199.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36